2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid

• IUPAC Name: 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid
• InChI: InChI=1S/C11H17N3O5S/c1-7-11(8(2)13-12-7)20(17,18)14-3-4-19-9(6-14)5-10(15)16/h9H,3-6H2,1-2H3,(H,12,13)(H,15,16)
• InChI Key: OPEMJPPTWPGALU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CCOC(C2)CC(=O)O
• Molecular Formula: C11H17N3O5S
• Molecular Weight: 303.34 g/mol

Description

2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid, also known as DMSA, is a chelating agent that is widely used in scientific research. It has been shown to be effective in removing heavy metals from the body and has a range of other potential applications. In

Mechanism of Action

2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid works by binding to heavy metals in the body and forming stable complexes that can be excreted through urine. The sulfonamide and carboxylic acid groups of 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid are able to chelate with heavy metals, such as lead and mercury, and prevent them from binding to other molecules in the body. 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid is able to cross the blood-brain barrier, which makes it effective in removing heavy metals from the brain.
Biochemical and Physiological Effects:
2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid has been shown to have a low toxicity profile and is generally well-tolerated in humans. However, it can cause some side effects, such as gastrointestinal disturbances and skin rashes. 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid has been shown to increase the excretion of lead and mercury in urine and can also reduce the levels of these metals in blood and bone.

Advantages and Limitations for Lab Experiments

2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid is a widely used chelating agent in scientific research due to its effectiveness in removing heavy metals from the body. It is relatively inexpensive and easy to obtain. However, 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid has some limitations, such as its inability to remove all types of heavy metals and its potential to cause side effects in some individuals.

Future Directions

There are several potential future directions for research on 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid. One area of interest is the use of 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid has been shown to be effective in removing heavy metals from the brain, which may have a protective effect against these diseases. Another area of research is the development of new chelating agents that are more effective and have fewer side effects than 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid. Finally, there is a need for more research on the long-term effects of 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid on human health, particularly in individuals who have undergone chelation therapy.

Synthesis Methods

The synthesis of 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid involves the reaction of 4-morpholine sulfonamide with 3,5-dimethyl-4-pyrazolecarboxylic acid. The resulting compound is then treated with acetic anhydride to produce 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid. The purity of the final product can be improved through recrystallization.

Scientific Research Applications

2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid has been extensively studied for its ability to remove heavy metals from the body, particularly lead and mercury. It is commonly used in research studies to measure the levels of heavy metals in biological samples and to assess the effectiveness of chelation therapy. 2-[4-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]morpholin-2-yl]acetic acid has also been investigated for its potential use in treating other conditions, such as cancer and neurodegenerative diseases.